Cas no 1700504-08-0 (3-methoxy-3-methyl-1-(5-methylmorpholin-3-yl)butan-2-one)
3-methoxy-3-methyl-1-(5-methylmorpholin-3-yl)butan-2-one Chemical and Physical Properties
Names and Identifiers
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- 3-methoxy-3-methyl-1-(5-methylmorpholin-3-yl)butan-2-one
- EN300-1125215
- 1700504-08-0
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- Inchi: 1S/C11H21NO3/c1-8-6-15-7-9(12-8)5-10(13)11(2,3)14-4/h8-9,12H,5-7H2,1-4H3
- InChI Key: QWZDNIUQWYLOAI-UHFFFAOYSA-N
- SMILES: O1CC(C)NC(C1)CC(C(C)(C)OC)=O
Computed Properties
- Exact Mass: 215.15214353g/mol
- Monoisotopic Mass: 215.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 47.6Ų
3-methoxy-3-methyl-1-(5-methylmorpholin-3-yl)butan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1125215-0.05g |
3-methoxy-3-methyl-1-(5-methylmorpholin-3-yl)butan-2-one |
1700504-08-0 | 95% | 0.05g |
$1068.0 | 2023-10-26 | |
| Enamine | EN300-1125215-0.1g |
3-methoxy-3-methyl-1-(5-methylmorpholin-3-yl)butan-2-one |
1700504-08-0 | 95% | 0.1g |
$1119.0 | 2023-10-26 | |
| Enamine | EN300-1125215-0.25g |
3-methoxy-3-methyl-1-(5-methylmorpholin-3-yl)butan-2-one |
1700504-08-0 | 95% | 0.25g |
$1170.0 | 2023-10-26 | |
| Enamine | EN300-1125215-0.5g |
3-methoxy-3-methyl-1-(5-methylmorpholin-3-yl)butan-2-one |
1700504-08-0 | 95% | 0.5g |
$1221.0 | 2023-10-26 | |
| Enamine | EN300-1125215-1.0g |
3-methoxy-3-methyl-1-(5-methylmorpholin-3-yl)butan-2-one |
1700504-08-0 | 1g |
$1543.0 | 2023-06-09 | ||
| Enamine | EN300-1125215-2.5g |
3-methoxy-3-methyl-1-(5-methylmorpholin-3-yl)butan-2-one |
1700504-08-0 | 95% | 2.5g |
$2492.0 | 2023-10-26 | |
| Enamine | EN300-1125215-5.0g |
3-methoxy-3-methyl-1-(5-methylmorpholin-3-yl)butan-2-one |
1700504-08-0 | 5g |
$4475.0 | 2023-06-09 | ||
| Enamine | EN300-1125215-10.0g |
3-methoxy-3-methyl-1-(5-methylmorpholin-3-yl)butan-2-one |
1700504-08-0 | 10g |
$6635.0 | 2023-06-09 | ||
| Enamine | EN300-1125215-1g |
3-methoxy-3-methyl-1-(5-methylmorpholin-3-yl)butan-2-one |
1700504-08-0 | 95% | 1g |
$1272.0 | 2023-10-26 | |
| Enamine | EN300-1125215-5g |
3-methoxy-3-methyl-1-(5-methylmorpholin-3-yl)butan-2-one |
1700504-08-0 | 95% | 5g |
$3687.0 | 2023-10-26 |
3-methoxy-3-methyl-1-(5-methylmorpholin-3-yl)butan-2-one Related Literature
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
Additional information on 3-methoxy-3-methyl-1-(5-methylmorpholin-3-yl)butan-2-one
Professional Introduction to Compound with CAS No. 1700504-08-0 and Product Name: 3-methoxy-3-methyl-1-(5-methylmorpholin-3-yl)butan-2-one
The compound with the CAS number 1700504-08-0 and the product name 3-methoxy-3-methyl-1-(5-methylmorpholin-3-yl)butan-2-one represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and molecular biology. The intricate molecular framework of this compound, featuring a combination of aromatic and aliphatic moieties, makes it a subject of extensive interest for researchers exploring novel therapeutic agents.
In recent years, the pharmaceutical industry has witnessed a surge in the demand for innovative compounds that exhibit high specificity and efficacy. The 3-methoxy-3-methyl-1-(5-methylmorpholin-3-yl)butan-2-one molecule stands out as a promising candidate due to its well-designed chemical architecture. The presence of a morpholine moiety at the 5-position adds a layer of complexity that is often associated with enhanced binding affinity and metabolic stability. This structural feature is particularly relevant in the context of drug design, where optimizing molecular interactions is crucial for achieving desired pharmacological outcomes.
One of the most compelling aspects of this compound is its potential role in modulating biological pathways relevant to neurological disorders. The 5-methylmorpholine component, in particular, has been extensively studied for its ability to interact with various neurotransmitter receptors. Preliminary studies suggest that derivatives of this compound may exhibit properties that are beneficial in the treatment of conditions such as depression, anxiety, and cognitive dysfunction. These findings align with the broader trend in pharmaceutical research towards developing targeted therapies that address specific neurological symptoms.
The 3-methoxy and 3-methyl substituents further contribute to the compound's unique pharmacokinetic profile. These groups enhance lipophilicity, which is often a critical factor in drug absorption and distribution within the body. Additionally, they may play a role in reducing metabolic degradation, thereby prolonging the compound's bioavailability. Such characteristics are highly desirable in drug candidates intended for systemic administration.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging techniques such as molecular docking and quantum mechanical calculations, scientists have been able to identify key interactions between 3-methoxy-3-methyl-1-(5-methylmorpholin-3-yl)butan-2-one and target proteins. These studies have provided valuable insights into how the compound might exert its effects at the molecular level. For instance, simulations have indicated that this molecule could bind to certain enzymes involved in neurotransmitter synthesis, potentially leading to novel therapeutic strategies.
The synthesis of this compound represents another area where innovation has been demonstrated. The multi-step synthetic route employed to produce 3-methoxy-3-methyl-1-(5-methylmorpholin-3-yl)butan-2-one showcases the growing sophistication of organic chemistry techniques. Researchers have utilized advanced catalytic systems and optimized reaction conditions to achieve high yields while maintaining purity. This progress underscores the importance of robust synthetic methodologies in bringing promising drug candidates from laboratory-scale production to clinical trials.
In conclusion, the compound with CAS number 1700504-08-0 and product name 3-methoxy-3-methyl-1-(5-methylmorpholin-3-yl)butan-2-one exemplifies the intersection of chemistry and medicine where structural innovation drives therapeutic progress. Its unique molecular features make it a compelling candidate for further investigation into neurological disorders and other therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in shaping future treatments.
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